![molecular formula C13H18ClF3N4O B2424064 N-[(1-Aminocyclohexyl)methyl]-6-(trifluoromethyl)pyrimidine-4-carboxamide;hydrochloride CAS No. 2418679-00-0](/img/structure/B2424064.png)
N-[(1-Aminocyclohexyl)methyl]-6-(trifluoromethyl)pyrimidine-4-carboxamide;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[(1-Aminocyclohexyl)methyl]-6-(trifluoromethyl)pyrimidine-4-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C13H18ClF3N4O and its molecular weight is 338.76. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Inhibition of NF-kappaB and AP-1 Gene Expression : The compound has been studied for its ability to inhibit transcription mediated by NF-kappaB and AP-1 transcription factors. It has been found that certain substitutions on the pyrimidine ring of the compound can enhance its activity and bioavailability. This includes the introduction of fluorine in place of chlorine, which retains comparable activity. The trifluoromethyl group at the 4-position can be replaced without substantial loss of activity, and the carboxamide group at the 5-position is critical for activity (Palanki et al., 2000).
Antimicrobial Activity : Several derivatives of the compound have shown promising antimicrobial activity. For instance, derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides exhibited more active antimicrobial properties than some reference drugs against specific strains of microorganisms (Kolisnyk et al., 2015).
Synthesis and Structural Studies : The synthesis of various derivatives of the compound and their structural analysis have been a significant area of research. These studies have led to the discovery of new molecules with potential biological activities, including antimicrobial properties (Gein et al., 2015).
Potential in Analgesic Properties : Research has also explored the chemical modification of the compound to enhance its biological properties, such as analgesic effects. For example, the displacement of the methyl group in the pyrimidine nucleus has been considered to optimize the analgesic properties of certain derivatives (Ukrainets et al., 2015).
Heterocyclic Studies : The compound has been used in the synthesis of various heterocyclic compounds, demonstrating its versatility in chemical synthesis (Clark & Hitiris, 1984).
Synthesis of Fluorinated Analogues : The compound has been utilized in the synthesis of fluorinated analogues, which is important in the development of new pharmaceuticals and agrochemicals (Sukach et al., 2015).
Properties
IUPAC Name |
N-[(1-aminocyclohexyl)methyl]-6-(trifluoromethyl)pyrimidine-4-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17F3N4O.ClH/c14-13(15,16)10-6-9(19-8-20-10)11(21)18-7-12(17)4-2-1-3-5-12;/h6,8H,1-5,7,17H2,(H,18,21);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCNCASVDJXKXQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(CNC(=O)C2=CC(=NC=N2)C(F)(F)F)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClF3N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.